Cas no 221054-70-2 (Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-)

Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)- structure
221054-70-2 structure
Product Name:Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-
CAS No:221054-70-2
MF:C11H13NO4
MW:223.225223302841
CID:244126
PubChem ID:9859343
Update Time:2025-04-19

Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)- Chemical and Physical Properties

Names and Identifiers

    • Oxepino[3,4-c]pyridine-3,9-dione,5-ethyl-1,4,5,8-tetrahydro-5-hydroxy-, (5R)-
    • (+)-EHHOPD
    • (5R)-5-ethyl-5-hydroxy-4,8-dihydro-1H-oxepino[3,4-c]pyridine-3,9-dione
    • (5R)-5-ethyl-5-hydroxy-4, 8-dihydro-1H-oxepino[3, 4-c]pyridine-3, 9-dione
    • (5r)-5-ethyl-5-hydroxy-1,3,4,5,8,9-hexahydrooxepino[3,4-c]pyridin-3,9-dione
    • (5R)-5-ETHYL-5-HYDROXY-1,4,5,8-TETRAHYDROOXEPINO[3,4-C]PYRIDINE-3,9-DIONE
    • DTXSID20431953
    • 221054-70-2
    • SCHEMBL5532480
    • RVBWWMADTISCJE-LLVKDONJSA-N
    • (+)-(5R)-5-Ethyl-5-hydroxy-2,5,6,9-tetrahydro-8-oxa-2-aza-benzocycloheptene-1,7-dione
    • Inchi: 1S/C11H13NO4/c1-2-11(15)5-9(13)16-6-7-8(11)3-4-12-10(7)14/h3-4,15H,2,5-6H2,1H3,(H,12,14)/t11-/m1/s1
    • InChI Key: RVBWWMADTISCJE-LLVKDONJSA-N
    • SMILES: O[C@]1(CC)CC(=O)OCC2C(NC=CC1=2)=O

Computed Properties

  • Exact Mass: 223.08445790g/mol
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1
  • Topological Polar Surface Area: 75.6Ų
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